Cas no 2090949-92-9 (3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid)
2090949-92-9 structure
Product Name:3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
CAS No:2090949-92-9
MF:C9H12N2O4
MW:212.202582359314
CID:5042185
Update Time:2023-08-24
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
- 5-(oxan-4-yloxy)-1H-pyrazole-4-carboxylic acid
- 3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C9H12N2O4/c12-9(13)7-5-10-11-8(7)15-6-1-3-14-4-2-6/h5-6H,1-4H2,(H,10,11)(H,12,13)
- InChI Key: JEMJEOBJNYGDLI-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OC1=C(C(=O)O)C=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 0.5
- Topological Polar Surface Area: 84.4
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 479.7±45.0 °C at 760 mmHg
- Flash Point: 243.9±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T209746-100mg |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T209746-500mg |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 500mg |
$ 500.00 | 2022-06-03 | ||
| TRC | T209746-1g |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 1g |
$ 775.00 | 2022-06-03 | ||
| Life Chemicals | F2147-3094-0.25g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 0.25g |
$479.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-0.5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 0.5g |
$505.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-1g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 1g |
$532.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-2.5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 2.5g |
$1064.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 5g |
$1596.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-10g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 10g |
$2234.0 | 2023-09-06 |
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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